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Compound of Interest

Compound Name: Glyphosate-13C,15N

Cat. No.: B1443869 Get Quote

For researchers, scientists, and drug development professionals engaged in the quantitative

analysis of glyphosate, the use of a stable isotope-labeled internal standard is crucial for

achieving accurate and reliable results. Glyphosate-13C,15N serves as an ideal internal

standard, minimizing variations that can occur during sample preparation and analysis. This

guide provides a comparative overview of commercially available Certified Reference Materials

(CRMs) for Glyphosate-13C,15N, supported by experimental data from various applications.

Comparison of Commercially Available Glyphosate-
13C,15N CRMs
Several reputable suppliers offer Glyphosate-13C,15N CRMs. The table below summarizes

the key specifications for products from prominent vendors. It is important to note that

performance data is often method-dependent and not from direct head-to-head comparative

studies.
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Supplier
Product
Name/Number

Isotopic Purity
Chemical
Purity

Format

Cambridge

Isotope

Laboratories, Inc.

CNLM-4666-1.2
2-¹³C, 99%; ¹⁵N,

98+%[1]
96%[1]

100 µg/mL in

water[1]

Sigma-Aldrich

(PESTANAL®)
90479

≥99 atom% ¹³C,

≥98 atom% ¹⁵N
≥99% (HPLC)[2] Neat solid

LGC Standards TRC-G765009 Not specified >95% (HPLC) Neat solid

LABSTANDARD Not specified Not specified Not specified

Solution

(concentration

not specified)

Shimadzu

Chemistry &

Diagnostics

C329
99% ¹³C, 98%

¹⁵N
≥98.00 % Not specified

Performance Data from Published Methods
The following table presents performance metrics from studies that have utilized Glyphosate-
13C,15N as an internal standard. This data highlights the utility of these CRMs in achieving

sensitive and accurate quantification of glyphosate in various matrices.
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Applicati
on Area

Matrix
Linearity
Range

R² LOD/LOQ Recovery Source

Food

Analysis

Various

food

matrices

1–100 ppb >0.99
Not

specified

Not

specified

Human

Biomonitori

ng

Urine
0.1–100

ng/mL
>0.99

MDL: 0.14

ng/mL,

MQL: 0.48

ng/mL

79.1–

84.4%

Environme

ntal

Analysis

Drinking

Water

10–200

ng/L

Not

specified

LLOQ: 10

ng/L
82-110%

Forensic

Toxicology

Plasma

and Urine

Not

specified
>0.98

Not

specified
80.2-111%

Experimental Protocols
Detailed methodologies are essential for replicating and adapting analytical methods. Below

are summaries of experimental protocols from studies utilizing Glyphosate-13C,15N CRMs.

Method 1: Analysis of Glyphosate in Food by LC-MS/MS
Sample Preparation (QuPPe Method):

Weigh the sample and add the Glyphosate-13C,15N internal standard.

Add water according to the QuPPe method guidelines.

Add a volume of 0.1% formic acid in methanol equal to the total water content.

Centrifuge the sample.

Dilute the supernatant 1:1 with 0.1% formic acid in methanol for analysis.

LC-MS/MS Conditions:
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LC System: Agilent 1260 Infinity II bio-inert LC.

MS System: Agilent 6495A triple quadrupole LC/MS.

Column: A quaternary amine bound to a polyvinyl alcohol column was used for direct ion

exchange separation.

Mobile Phase: Specific gradient not detailed, but high-density polyethylene mobile phase

containers were used to reduce sodium.

Internal Standard Concentration: 20 ng/g (20 ppb).

Method 2: Analysis of Glyphosate in Human Urine by
LC-MS/MS

Sample Preparation (Solid-Phase Extraction):

Spike urine samples with Glyphosate-13C,15N internal standard.

Perform solid-phase extraction (SPE) using cation-exchange and anion-exchange

cartridges.

Elute the analytes and reconstitute in a suitable solvent for injection.

LC-MS/MS Conditions:

Instrumentation: Specifics not detailed in the abstract.

Key Feature: The method avoids the need for strong acidic mobile phases and

derivatization steps.

Method 3: Direct Analysis of Glyphosate in Drinking
Water by LC-MS/MS

Sample Preparation:

Transfer 15 mL of the water sample to a 50 mL plastic centrifuge tube.
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Add Glyphosate-13C2,15N internal standard.

Add 200 µL of 2 g/L EDTA solution and mix.

Transfer an aliquot to a polypropylene vial for direct injection.

LC-MS/MS Conditions:

LC System: ACQUITY™ Premier UPLC™ System.

MS System: Xevo™ TQ Absolute Tandem Mass Spectrometer.

Column: Anionic Polar Pesticide Column.

Key Feature: This method is a direct analysis that avoids derivatization and solid-phase

extraction.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the quantification of glyphosate using a

labeled internal standard.

Sample Preparation Analysis Data Processing

Sample Spike with
Glyphosate-13C,15N CRM

Extraction
(e.g., QuPPe, SPE)

Sample Cleanup
(if necessary) LC Separation MS/MS Detection Quantification

(Analyte/IS Ratio) Final Concentration

Click to download full resolution via product page

Caption: A typical workflow for glyphosate analysis using an internal standard.

This guide provides a foundational comparison of available Glyphosate-13C,15N certified

reference materials. Researchers should consider the specific requirements of their analytical

method, including desired purity, format, and the level of certification needed, when selecting

the most appropriate CRM for their studies. For the most accurate and up-to-date product
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specifications, it is always recommended to consult the certificates of analysis provided by the

suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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